2-((4-fluorophenyl)thio)-N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-N-[2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C21H20FN3OS/c22-15-8-10-16(11-9-15)27-14-21(26)24-18-6-2-1-5-17(18)19-13-25-12-4-3-7-20(25)23-19/h1-2,5-6,8-11,13H,3-4,7,12,14H2,(H,24,26)
• InChI Key: KEDPIDRXKRNCMZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C=C(N=C2C1)C3=CC=CC=C3NC(=O)CSC4=CC=C(C=C4)F
• Molecular Formula: C21H20FN3OS
• Molecular Weight: 381.5 g/mol

Description

2-((4-fluorophenyl)thio)-N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)acetamide is a useful research compound. Its molecular formula is C21H20FN3OS and its molecular weight is 381.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Research on compounds structurally related to 2-((4-fluorophenyl)thio)-N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)acetamide has shown promising anticancer activities. For instance, derivatives of benzothiazole and related heterocycles have been synthesized and evaluated for their potential anticancer properties. Compounds exhibiting significant cytotoxicity against various cancer cell lines, including breast, lung, and central nervous system (CNS) cancers, have been identified. These findings suggest that structurally related compounds could be potential candidates for anticancer drug development. Notably, the synthesis and biological evaluation of these compounds involve complex chemical reactions aimed at enhancing their efficacy and selectivity towards cancer cells, highlighting the importance of chemical innovation in anticancer drug discovery (Hammam et al., 2005), (Abu-Melha, 2021).

Inhibition of Kinase Activity

Further research into compounds with similar structural frameworks has revealed their potential in inhibiting kinase activity, particularly Src kinase, which is implicated in the progression of certain cancers. N-benzyl substituted acetamide derivatives containing thiazole instead of pyridine have shown inhibition of Src kinase, indicating their potential as therapeutic agents against diseases where Src kinase plays a crucial role. This research underscores the significance of molecular modifications in enhancing the therapeutic potential of chemical compounds (Fallah-Tafti et al., 2011).

Improvement of Metabolic Stability

In the realm of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors, studies have focused on altering the heterocyclic components of compounds to enhance metabolic stability. For example, replacing the benzothiazole ring with imidazopyridazine in certain inhibitors has shown similar in vitro potency and in vivo efficacy, with reduced metabolic deacetylation, thus improving the compound's stability and potential as a therapeutic agent (Stec et al., 2011).